2-(2-ethoxyphenyl)-9-(2-fluorophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide

• IUPAC Name: 2-(2-ethoxyphenyl)-9-(2-fluorophenyl)-8-oxo-7H-purine-6-carboxamide
• InChI: InChI=1S/C20H16FN5O3/c1-2-29-14-10-6-3-7-11(14)18-23-15(17(22)27)16-19(25-18)26(20(28)24-16)13-9-5-4-8-12(13)21/h3-10H,2H2,1H3,(H2,22,27)(H,24,28)
• InChI Key: HNVFELXYBJFRCB-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1C2=NC(=C3C(=N2)N(C(=O)N3)C4=CC=CC=C4F)C(=O)N
• Molecular Formula: C20H16FN5O3
• Molecular Weight: 393.4 g/mol

Description

2-(2-ethoxyphenyl)-9-(2-fluorophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide, also known as EFdA, is a novel nucleoside reverse transcriptase inhibitor (NRTI) that has gained significant attention in the scientific community due to its unique properties. EFdA has been shown to be highly effective against HIV-1 and HIV-2, as well as other retroviruses, making it a promising candidate for the development of new antiretroviral therapies.

Scientific Research Applications

Antibacterial Activity

• Pyridonecarboxylic Acids as Antibacterial Agents : Research into similar compounds, such as the synthesis and antibacterial activity of various pyridonecarboxylic acids, revealed that certain compounds demonstrated notable antibacterial properties, which could be relevant to the compound (Egawa et al., 1984).

Structural Analysis and Hydrogen Bonding

• Purine-Pyrimidine Hydrogen-Bonded Complex : Studies on purine derivatives, like the analysis of 9-ethyl-2-aminopurine and 1-methyl-5-fluorouracil, provided insights into how such compounds form hydrogen bonds, which could be applicable to understanding the interactions of the compound in focus (Sobell, 1966).

Synthesis and Modification of Nucleosides

• Modification of Nucleosides : Research on modifying purine and pyrimidine nucleosides, such as the synthesis of 2'-O-[2-[(N,N-dimethylamino)oxy]ethyl] derivatives, highlights the potential for chemical modification of purine derivatives, which may include the compound of interest (Prakash et al., 2002).

Antimicrobial and Antitumor Properties

• Fluoroquinolone-Based Antimicrobial Agents : The synthesis and study of fluoroquinolone-based compounds, which share structural similarities, suggest potential antimicrobial applications (Patel & Patel, 2010).
• Cytotoxic Activity in Antitumor Agents : Investigations into carboxamide derivatives of benzo[b][1,6]naphthyridin-(5H)ones showed significant cytotoxicity against certain cancer cell lines, indicating possible antitumor applications (Deady et al., 2005).

Antiviral Properties

• Antiviral Purines : The development of 9-[2-(phosphonomethoxy)alkoxy]purines demonstrated potent activity against various viruses, suggesting that similar purine derivatives could have antiviral applications (Duckworth et al., 1991).